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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the various hydrated forms of sodium
carbonate. The information presented herein is intended to be a valuable resource for
professionals in research, science, and drug development who require a thorough
understanding of the physicochemical properties and interconversion of these compounds.

Introduction to Sodium Carbonate and its Hydrates

Sodium carbonate (Na2CO3) is an inorganic salt of carbonic acid that is widely utilized in
various industrial and laboratory settings. It is known to exist in an anhydrous form as well as
several hydrated forms, where a specific number of water molecules are incorporated into the
crystal structure. These hydrates exhibit distinct physical and chemical properties, and their
stability is dependent on conditions such as temperature and humidity. The primary and most
well-documented hydrates of sodium carbonate are the decahydrate, heptahydrate, and
monohydrate. A less common hemipentahydrate has also been reported.[1][2]

The Different Hydrates of Sodium Carbonate

Sodium carbonate is known to form three principal hydrates, in addition to its anhydrous state.

[3]

¢ Sodium Carbonate Decahydrate (Na2COs-10H20): Commonly known as natron or washing
soda, this is the most prevalent hydrate of sodium carbonate. It contains ten molecules of
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water of crystallization for each molecule of sodium carbonate.[1]

e Sodium Carbonate Heptahydrate (Na=COs-7H20): This hydrate is less common and is not
known to occur in a mineral form. Its stability is confined to a narrow temperature range.[3]

e Sodium Carbonate Monohydrate (Naz2C0Os-H20): Also known as thermonatrite or crystal
carbonate, this hydrate contains a single molecule of water of crystallization.[2][3]

e Anhydrous Sodium Carbonate (Na2COs): Referred to as natrite or soda ash, this form is
produced by heating the hydrated forms.[3]

e Sodium Carbonate Hemipentahydrate (Na2CO3-2.5H20): A less common and reportedly
unstable hydrate.[4]

Quantitative Data of Sodium Carbonate and its
Hydrates

The following tables summarize key quantitative data for the different forms of sodium
carbonate for easy comparison.

Table 1. Molar Mass and Density

. Molar Mass ( g/mol .
Compound Chemical Formula Density (g/cm?®)

Anhydrous Sodium

Na2COs 105.99 2.54 (25 °C)
Carbonate
Sodium Carbonate

Na2C03-H20 124.00 2.25
Monohydrate
Sodium Carbonate

Na2C0O3-7H20 232.10 1.51
Heptahydrate
Sodium Carbonate

Na2C03-10H20 286.14 1.46

Decahydrate

Table 2: Solubility of Anhydrous Sodium Carbonate in Water at Different Temperatures|3]
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Temperature (°C)

Solubility ( g/100 mL)

0 7

15 16.4
27.8 34.07
34.8 48.69
41.9 48.1
60 45.62
100 43.6

Table 3: Stability and Transition Temperatures[2][3]

Hydrate Form

Transition Condition

Product(s)

Sodium Carbonate

Decahydrate

Heating above 32.0 °C

Sodium Carbonate

Heptahydrate

Sodium Carbonate

Heptahydrate

Heating above 35.4 °C

Sodium Carbonate

Monohydrate

Sodium Carbonate

Monohydrate

Heating above 100 °C

Anhydrous Sodium Carbonate

Sodium Carbonate

Decahydrate

Exposure to dry air

(efflorescence)

Sodium Carbonate

Monohydrate

Sodium Carbonate

Heptahydrate

Exposure to dry air

(efflorescence)

Sodium Carbonate

Monohydrate

Anhydrous Sodium Carbonate

Dissolving in water and

crystallizing below 32.0 °C

Sodium Carbonate

Decahydrate

Experimental Protocols
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Preparation and Crystallization of Sodium Carbonate
Hydrates

4.1.1. Preparation of Sodium Carbonate Decahydrate (Natron)

e Principle: Sodium carbonate decahydrate is crystallized from a saturated aqueous solution
of sodium carbonate at temperatures below 32.0 °C.[3] The Solvay process is a common
industrial method for producing sodium carbonate, which can then be hydrated.[5]

o Methodology:

o Prepare a saturated solution of anhydrous sodium carbonate (soda ash) in distilled water
at a temperature slightly above 32 °C to ensure complete dissolution.

o Cool the solution slowly to a temperature below 32.0 °C (e.g., room temperature or lower).

o Allow the solution to stand undisturbed. Large, transparent crystals of sodium carbonate
decahydrate will form.

o The crystals can be collected by filtration.
4.1.2. Preparation of Sodium Carbonate Monohydrate (Thermonatrite)

e Principle: Sodium carbonate monohydrate can be obtained by crystallizing sodium
carbonate from an aqueous solution at temperatures above 35.4 °C.[3] It can also be
formed by the efflorescence of the decahydrate or heptahydrate in dry air.[2]

o Methodology:
o Prepare a saturated solution of anhydrous sodium carbonate in distilled water.
o Heat the solution to a temperature above 35.4 °C (e.g., 40-50 °C).
o Allow the solvent to evaporate slowly at this elevated temperature.

o Small, white crystals of sodium carbonate monohydrate will precipitate.
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o The crystals can be collected by filtration at the elevated temperature to prevent the
formation of other hydrates upon cooling.

4.1.3. Preparation of Sodium Carbonate Heptahydrate

e Principle: The heptahydrate crystallizes from a saturated sodium carbonate solution within
a very narrow temperature range of 32.0 °C to 35.4 °C.[3] Its preparation is challenging due
to this limited stability range.

o Methodology:
o Prepare a saturated solution of sodium carbonate in water.
o Carefully control the temperature of the solution to be within the 32.0 °C to 35.4 °C range.

o Induce crystallization, for example, by adding a seed crystal of sodium carbonate
heptahydrate.

o Isolate the crystals quickly by filtration while maintaining the temperature within the
specified range.

Characterization Techniques

4.2.1. X-Ray Diffraction (XRD)

o Principle: XRD is used to identify the crystalline phases of the sodium carbonate hydrates
by analyzing their unique diffraction patterns.

o Methodology:[6][7]
o A powdered sample of the sodium carbonate hydrate is placed in a sample holder.
o The sample is irradiated with a monochromatic X-ray beam.

o The intensity of the diffracted X-rays is measured as a function of the diffraction angle
(26).
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o The resulting diffraction pattern is compared with standard diffraction patterns from a
database (e.g., the International Centre for Diffraction Data - ICDD) to identify the specific
hydrate form.

4.2.2. Thermogravimetric Analysis (TGA)

» Principle: TGA measures the change in mass of a sample as a function of temperature or
time in a controlled atmosphere. It is used to determine the water content of the hydrates
and to study their thermal decomposition.

o Methodology:[8][9]
o Asmall, accurately weighed sample of the hydrate is placed in a TGA furnace.
o The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air).
o The mass of the sample is continuously monitored.

o The resulting TGA curve shows stepwise mass losses corresponding to the dehydration of
the different water molecules. The temperature at which these losses occur provides
information about the stability of the hydrate.

4.2.3. Differential Scanning Calorimetry (DSC)

e Principle: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference as a function of temperature. It is used to
determine the temperatures and enthalpies of phase transitions, such as dehydration and
melting.

¢ Methodology:[6][10]

o Asmall, encapsulated sample of the sodium carbonate hydrate is placed in the DSC cell,
alongside an empty reference pan.

o The sample and reference are heated at a constant rate.

o The DSC curve shows endothermic or exothermic peaks corresponding to thermal events.
For hydrates, endothermic peaks are observed during dehydration and melting. The peak
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temperature indicates the transition temperature, and the area under the peak is

proportional to the enthalpy change of the transition.

Interconversion and Stability of Sodium Carbonate
Hydrates

The different hydrates of sodium carbonate can be interconverted by changing the
temperature and water vapor pressure. The following diagram illustrates the logical

relationships between the anhydrous form and its main hydrates.
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Interconversion pathways of sodium carbonate hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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